2-((7-benzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-(7-benzyl-3-methyl-2,6-dioxopurin-8-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C21H19N5O3S/c1-25-18-17(19(28)24-20(25)29)26(12-14-8-4-2-5-9-14)21(23-18)30-13-16(27)22-15-10-6-3-7-11-15/h2-11H,12-13H2,1H3,(H,22,27)(H,24,28,29)
• InChI Key: YPLKONBILYYUNS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol
• CAS No.: 301354-29-0

Description

2-((7-benzyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Anti-Helicobacter pylori Agents

Research has identified compounds with structures derived from 2-[[(2-pyridyl)methyl]thio]-1H-benzimidazole as potent and selective activities against the gastric pathogen Helicobacter pylori. These compounds show promise as novel anti-H. pylori agents due to their low minimal inhibition concentration values against various clinically relevant H. pylori strains, including those resistant to conventional treatments (Carcanague et al., 2002).

Antimicrobial Activity

Some research has focused on the synthesis and evaluation of new derivatives for antimicrobial activities. For instance, the synthesis of certain thiazolidinone, thiazoline, and thiophene derivatives has been explored, demonstrating promising antimicrobial properties. This research suggests potential applications of similar compounds in developing new antimicrobial agents (Gouda et al., 2010).

Glutaminase Inhibitors

The design and pharmacological evaluation of analogs as glutaminase inhibitors highlight another area of application. Compounds like BPTES analogs have been investigated for their potential to inhibit kidney-type glutaminase, showing promising results in attenuating the growth of certain cancer cells. This research points towards the utility of structurally similar compounds in cancer therapy (Shukla et al., 2012).

Enzyme Inhibition for Therapeutic Purposes

The enzyme inhibitory potential of compounds with specific structural moieties has been investigated, revealing substantial activity against enzymes like α-glucosidase and acetylcholinesterase. These findings suggest potential therapeutic applications in treating diseases related to enzyme dysfunction (Abbasi et al., 2019).